Cas no 148194-18-7 (1H-Thieno[2,3-e]benzimidazole(9CI))

• Product Name: 1H-Thieno[2,3-e]benzimidazole(9CI)
• CAS No: 148194-18-7
• MF: C₉H₆N₂S
• MW: 174.222340106964
• CID: 100552
• PubChem ID: 45078076
• Update Time: 2025-04-18

1H-Thieno[2,3-e]benzimidazole(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[2,3-e]benzimidazole(9CI)
• 3H-thieno[2,3-e]benzimidazole
• DTXSID50663442
• 148194-18-7
• SCHEMBL19305251

• Inchi： 1S/C9H6N2S/c1-2-7-8(11-5-10-7)9-6(1)3-4-12-9/h1-5H,(H,10,11)
• InChI Key： UJKJCIUZMSPVCX-UHFFFAOYSA-N
• SMILES： S1C=CC2=CC=C3C(=C12)N=CN3

Computed Properties

• Exact Mass: 174.02528
• Monoisotopic Mass: 174.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.9A^2
• XLogP3: 2.5

Experimental Properties

• PSA: 28.68